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Compound of Interest

Compound Name: 4-bromo-1H-indazole

Cat. No.: B070932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 4-
bromo-1H-indazole, a key heterocyclic building block in medicinal chemistry and drug

development. The document details a plausible synthetic route, experimental protocols, and

extensive characterization data.

Synthesis of 4-Bromo-1H-indazole
The synthesis of 4-bromo-1H-indazole can be achieved through a multi-step process

commencing with the bromination of an appropriate aniline precursor, followed by diazotization

and intramolecular cyclization. A likely synthetic pathway starts from 2-methyl-3-nitroaniline.

Synthetic Pathway
The overall synthetic scheme involves the diazotization of a 3-bromo-2-methylaniline

intermediate, which is then cyclized to form the indazole ring.
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Step 1: Sandmeyer Reaction Step 2: Cyclization Purification

3-Bromo-2-methylaniline Diazonium Salt Intermediate

  NaNO2, HCl  
  0-5 °C   4-Bromo-1H-indazole

  Heat or
  Neutralization   Crude Product

  Reaction
  Workup   Pure 4-Bromo-1H-indazole

  Recrystallization or
  Column Chromatography  
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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